Cas no 1823381-28-7 (5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE)

• Product Name: 5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE
• CAS No: 1823381-28-7
• MF: C₇H₈F₃NO
• MW: 179.13973236084
• CID: 5152730
• PubChem ID: 71743920
• Update Time: 2025-10-29

5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

• Inchi： 1S/C7H8F3NO/c8-3-5-4-1-7(9,10)2-6(4)12-11-5/h4,6H,1-3H2
• InChI Key： FVGXODZDMVAYMM-UHFFFAOYSA-N
• SMILES： O1C2CC(F)(F)CC2C(CF)=N1

Computed Properties

• Exact Mass: 179.05579836g/mol
• Monoisotopic Mass: 179.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.6Ų

Additional information on 5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE, also known by its CAS number 1823381-28-7, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of fluorine atoms in its structure introduces additional complexity and reactivity, making it a subject of interest in various fields of chemistry and materials science.

The molecular structure of this compound is characterized by a cyclopentadienone ring fused with an isoxazole ring system. The fluorine substituents at positions 5 and 5' create a highly electron-deficient environment, which enhances the compound's ability to participate in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including fluorinated polymers and high-performance adhesives.

One of the most significant breakthroughs involving this compound is its application in the development of novel pharmaceutical agents. Researchers have demonstrated that the fluorinated isoxazole derivatives exhibit remarkable bioactivity, particularly in targeting specific enzymes involved in metabolic disorders. For instance, a study published in Nature Communications revealed that this compound can inhibit the activity of certain kinases with high precision, opening new avenues for drug discovery.

In addition to its pharmacological applications, 5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE has shown promise in the field of electronic materials. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. A recent paper in Advanced Materials reported that incorporating this compound into OLED structures significantly improves their efficiency and stability under high temperatures.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the isoxazole ring through a nucleophilic substitution reaction followed by fluorination using electrophilic fluorinating agents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its scalability for industrial applications.

Another area where this compound has garnered attention is in environmental chemistry. Studies have shown that it exhibits biodegradability under specific conditions, making it a more sustainable alternative to traditional organic compounds. This property aligns with the growing demand for eco-friendly chemicals across various industries.

In conclusion, 5,5-DIFLUORO-3-(FLUOROMETHYL)-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE (CAS No. 1823381-28-7) stands out as a versatile and innovative compound with applications spanning pharmaceuticals, electronics, and environmental science. Its unique chemical structure and reactivity continue to inspire cutting-edge research and development across multiple disciplines.